5-Benzyl-2-morpholinothiazol-4-amine

• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol
• IUPAC Name: 5-benzyl-2-morpholin-4-yl-1,3-thiazol-4-amine
• InChI: InChI=1S/C14H17N3OS/c15-13-12(10-11-4-2-1-3-5-11)19-14(16-13)17-6-8-18-9-7-17/h1-5H,6-10,15H2
• InChI Key: PHNGAVWRLVZIRQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=C(S2)CC3=CC=CC=C3)N

Description

5-Benzyl-2-morpholinothiazol-4-amine is a substituted thiazole derivative featuring a benzyl group at position 5, a morpholine ring at position 2, and an amine group at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Benzyl-2-morpholinothiazol-4-amine typically involves the reaction of benzyl chloride with 2-morpholinothiazole in the presence of a base. The reaction is carried out in a solvent such as ethanol or water at room temperature. The reaction conditions are optimized to achieve high yields and purity of the product .

Industrial Production Methods

Industrial production methods for 5-Benzyl-2-morpholinothiazol-4-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, green chemistry principles, such as the use of non-toxic solvents and minimizing waste, are often employed in industrial settings .

Chemical Reactions Analysis

Types of Reactions

5-Benzyl-2-morpholinothiazol-4-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzyl group can be substituted with other functional groups using electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Benzyl chloride in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of benzyl alcohol or benzaldehyde derivatives.

Reduction: Formation of benzylamine derivatives.

Substitution: Formation of various substituted benzyl derivatives.

Scientific Research Applications

5-Benzyl-2-morpholinothiazol-4-amine has a wide range of scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 5-Benzyl-2-morpholinothiazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. The pathways involved in its mechanism of action include signal transduction, metabolic regulation, and cellular communication .

Comparison with Similar Compounds

Research Findings and Implications

• Pharmacological Potential: Morpholine-thiazole hybrids (e.g., 4a) show kinase inhibition, suggesting that 5-benzyl-2-morpholinothiazol-4-amine could be optimized for anticancer or anti-inflammatory applications .
• Synthetic Scalability: Commercial availability of 5-morpholino-thiadiazol-2-amine (97% purity) highlights the feasibility of large-scale production for related compounds .
• Structural Optimization : Replacing oxazole with thiazole cores may enhance metabolic stability and target affinity, as seen in comparative studies of heterocyclic drug candidates .